Cas no 52773-23-6 (1-(1,3-dimethylpyrazol-4-yl)ethanone)

• Product Name: 1-(1,3-dimethylpyrazol-4-yl)ethanone
• CAS No: 52773-23-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD00466839
• CID: 1077581
• PubChem ID: 843977
• Update Time: 2025-10-31

1-(1,3-dimethylpyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)ethanone
• 1-(1,3-dimethylpyrazol-4-yl)ethanone
• 1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-one
• 1,3-Dimethyl-4-acetyl-pyrazol
• 4-acetyl-1,3-dimethylpyrazole
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-ethanone
• 1-(1,3-DIMETHYL-1 H-PYRAZOL-4-YL)-ETHANONE
• ZERO/005394
• BRJHIUPNDYVERF-UHFFFAOYSA-N
• STK349054
• SBB009284
• AB06270
• BAS 00045543
• ST4119486
• DTXSID90357116
• 1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-1-ETHANONE
• MFCD00466839
• Ethanone, 1-(1,3-dimethyl-1H-pyrazol-4-yl)-
• BBL039652
• Z234893367
• AKOS000308120
• EN300-49561
• A870902
• DB-016991
• CS-0055086
• SCHEMBL1639886
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-ethanone, AldrichCPR
• AS-65354
• SY173610
• ALBB-002836
• 1-(1,3-Dimethyl-4-pyrazolyl)ethanone
• 52773-23-6
• D82148

• MDL： MFCD00466839
• Inchi： 1S/C7H10N2O/c1-5-7(6(2)10)4-9(3)8-5/h4H,1-3H3
• InChI Key： BRJHIUPNDYVERF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 0.3

Experimental Properties

• PSA: 34.89000
• LogP: 0.93110

1-(1,3-dimethylpyrazol-4-yl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1,3-dimethylpyrazol-4-yl)ethanone

Comprehensive Overview of 1-(1,3-dimethylpyrazol-4-yl)ethanone (CAS No. 52773-23-6): Properties, Applications, and Industry Insights

1-(1,3-dimethylpyrazol-4-yl)ethanone, identified by its CAS number 52773-23-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a dimethylpyrazole ring with an acetyl functional group. Its versatility in synthetic chemistry makes it a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(1,3-dimethylpyrazol-4-yl)ethanone has surged due to their role in drug discovery. Researchers frequently search for "pyrazole-based drug intermediates" or "CAS 52773-23-6 applications," reflecting its relevance in developing anti-inflammatory and antimicrobial agents. The compound's electron-rich pyrazole core enables selective modifications, aligning with the pharmaceutical industry's focus on targeted molecular design.

From an agrochemical perspective, this compound is explored for its potential as a crop protection agent. With growing interest in "sustainable pesticides" and "low-toxicity fungicides," 1-(1,3-dimethylpyrazol-4-yl)ethanone derivatives are being investigated for their environmental compatibility. Its structural motifs contribute to the development of next-generation agrochemicals with reduced ecological impact.

The synthesis of CAS 52773-23-6 typically involves multistep organic reactions, including condensation and acylation processes. Laboratories optimizing "green chemistry protocols" often seek efficient methods to produce such intermediates with minimal waste. Recent advancements in catalytic systems have improved the yield and purity of this compound, addressing industrial scalability challenges.

Analytical characterization of 1-(1,3-dimethylpyrazol-4-yl)ethanone employs techniques like HPLC-MS and NMR spectroscopy. Quality control standards are critical, as evidenced by frequent searches for "52773-23-6 purity analysis." The compound's stability under various storage conditions is another area of interest, particularly for manufacturers requiring "long-term chemical stability" solutions.

Emerging trends link pyrazole chemistry to materials science, where derivatives of CAS 52773-23-6 are studied for organic electronics applications. Its conjugated system shows promise in developing light-emitting materials, coinciding with industry demands for "advanced organic semiconductors." This interdisciplinary potential enhances the compound's commercial value.

Regulatory compliance remains a key consideration for users of 1-(1,3-dimethylpyrazol-4-yl)ethanone. While not classified as hazardous under major chemical inventories, proper laboratory safety measures are emphasized in handling guidelines. The compound's biodegradability profile is frequently queried, reflecting broader environmental concerns in chemical usage.

Market analyses indicate steady growth for fine chemical intermediates like 52773-23-6, driven by Asia-Pacific pharmaceutical manufacturing. Strategic partnerships between custom synthesis providers and end-users are shaping supply chain dynamics, with "bulk pyrazole derivatives" being a common procurement term.

Future research directions may explore the structure-activity relationships of modified 1-(1,3-dimethylpyrazol-4-yl)ethanone analogs. Computational chemistry approaches, including molecular docking studies, could further unlock its potential in rational drug design, answering frequent queries about "pyrazole pharmacophores" in medicinal chemistry forums.